7'-Nitro-1',2'-dihydrospiro[cyclopropane-1,3'-indole]

• IUPAC Name: 7-nitrospiro[1,2-dihydroindole-3,1'-cyclopropane]
• InChI: InChI=1S/C10H10N2O2/c13-12(14)8-3-1-2-7-9(8)11-6-10(7)4-5-10/h1-3,11H,4-6H2
• InChI Key: CUQJRVDRSNMKJZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC12CNC3=C2C=CC=C3[N+](=O)[O-]
• Molecular Formula: C10H10N2O2
• Molecular Weight: 190.20 g/mol

Description

“7’-Nitro-1’,2’-dihydrospiro[cyclopropane-1,3’-indole]” is a compound with the molecular formula C10H10N2O2 . It belongs to the class of spiroindole and spirooxindole scaffolds, which are significant spiro-heterocyclic compounds in drug design processes.

Synthesis Analysis

Spiroindole and spirooxindole scaffolds have been the focus of many synthetic chemistry research due to their bioactivity against various diseases. The Bartoli indole synthesis, for example, is a chemical reaction of ortho-substituted nitro arenes and nitroso arenes with vinyl Grignard reagents to form substituted indoles.

Molecular Structure Analysis

The molecular structure of “7’-Nitro-1’,2’-dihydrospiro[cyclopropane-1,3’-indole]” consists of 10 carbon atoms, 10 hydrogen atoms, 2 nitrogen atoms, and 2 oxygen atoms. The molecule is a spirocyclic compound, meaning it contains two rings that share a single atom.

Chemical Reactions Analysis

Nitro-containing compounds like “7’-Nitro-1’,2’-dihydrospiro[cyclopropane-1,3’-indole]” are important structural moieties in drugs, natural products, and small molecule therapeutics. They have been widely used in a variety of organic transformations.

Future Directions

The development of novel synthetic strategies to form new chemical entities in a stereoselective manner is an ongoing significant objective in organic and medicinal chemistry. The synthesis and application of spirocyclic compounds like “7’-Nitro-1’,2’-dihydrospiro[cyclopropane-1,3’-indole]” will continue to be a major point of research activity in the field of modern medicinal and combinatorial chemistry.